Cas no 1891282-15-7 (1-{1-2-(methylsulfanyl)phenylcyclopropyl}ethan-1-amine)

• Product Name: 1-{1-2-(methylsulfanyl)phenylcyclopropyl}ethan-1-amine
• CAS No: 1891282-15-7
• MF: C₁₂H₁₇NS
• MW: 207.33508181572
• CID: 5836244
• PubChem ID: 117296899
• Update Time: 2025-10-12

1-{1-2-(methylsulfanyl)phenylcyclopropyl}ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-{1-2-(methylsulfanyl)phenylcyclopropyl}ethan-1-amine
• EN300-1998248
• 1891282-15-7
• 1-{1-[2-(methylsulfanyl)phenyl]cyclopropyl}ethan-1-amine

• Inchi： 1S/C12H17NS/c1-9(13)12(7-8-12)10-5-3-4-6-11(10)14-2/h3-6,9H,7-8,13H2,1-2H3
• InChI Key： PHYCOJFXYXZZBN-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC=CC=1C1(C(C)N)CC1

Computed Properties

• Exact Mass: 207.10817072g/mol
• Monoisotopic Mass: 207.10817072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 51.3Ų

Additional information on 1-{1-2-(methylsulfanyl)phenylcyclopropyl}ethan-1-amine

1-{1-2-(Methylsulfanyl)phenylcyclopropyl}ethan-1-amine and CAS No. 1891282-15-7: A Novel Compound in Pharmaceutical Research

1-{1-2-(Methylsulfanyl)phenylcyclopropyl}ethan-1-amine, with the CAS No. 1891282-15-7, represents a promising candidate in the field of pharmacological research. This compound belongs to a class of organic molecules characterized by its unique structural features, including a cyclopropyl ring fused with a phenyl group substituted by a methylsulfanyl moiety. The molecular framework of this compound is designed to interact with specific biological targets, making it a subject of interest for its potential therapeutic applications. Recent studies have highlighted its significance in modulating signaling pathways associated with neurodegenerative diseases and inflammatory conditions.

The methylsulfanyl group in the molecular structure plays a critical role in enhancing the compound's bioavailability and metabolic stability. This functional group, also known as a methylthio group, contributes to the compound's ability to cross biological membranes efficiently. The cyclopropyl ring, a three-membered carbon ring, introduces steric and electronic effects that may influence the compound's binding affinity to target receptors. These structural elements collectively define the compound's pharmacological profile, which is currently under investigation for its potential in drug development.

Recent advancements in medicinal chemistry have focused on optimizing the phenylcyclopropyl scaffold to improve therapeutic outcomes. A 2023 study published in Journal of Medicinal Chemistry demonstrated that modifications to the phenyl ring, such as the introduction of substituents like methylsulfanyl, can significantly alter the compound's pharmacokinetic properties. This research underscores the importance of structure-activity relationship (SAR) analysis in refining the compound's efficacy and safety profile.

The ethan-1-amine moiety at the terminal end of the molecule contributes to the compound's polar characteristics, enabling it to interact with aqueous environments. This property is crucial for its potential application in targeting intracellular pathways. The synthesis of 1-{1-2-(Methylsulfanyl)phenylcyclopropyl}ethan-1-amine involves multi-step organic reactions, including coupling reactions and ring-forming processes, which require precise control of reaction conditions to achieve high yields and purity.

Emerging research suggests that this compound may exhibit selectivity for specific receptors, such to the serotonin receptor family, which is implicated in mood regulation and neurodegenerative disorders. A 2024 preclinical study reported that the compound demonstrated potential as an agonist for the 5-HT2A receptor, a target associated with antipsychotic and antidepressant effects. These findings highlight the compound's potential in addressing unmet medical needs in psychiatric and neurological disorders.

Additionally, the compound's interaction with inflammatory cytokines has been explored in recent investigations. A 2023 study in Pharmacological Research indicated that the molecule may modulate the NF-κB signaling pathway, which is a key regulator of inflammation. This property could make the compound a candidate for treating chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

The methylsulfanyl substitution on the phenyl ring is believed to enhance the compound's lipophilicity, facilitating its penetration into central nervous system tissues. This characteristic is particularly relevant for its potential application in neuropharmacology. The compound's ability to cross the blood-brain barrier may be critical for its efficacy in treating conditions like Alzheimer's disease and Parkinson's disease.

Recent computational studies have employed quantum mechanics and molecular dynamics simulations to predict the compound's behavior in biological systems. These simulations have provided insights into the compound's binding interactions with target proteins, such as the adenosine A2A receptor, which is a potential therapeutic target for Parkinson's disease. The results of these studies are expected to guide the design of more potent derivatives of the compound.

The CAS No. 1891282-15-7 is a unique identifier assigned to this compound, ensuring its accurate representation in scientific literature. The use of standardized CAS numbers is essential for tracking the compound's synthesis, testing, and application across different research domains. This identifier also aids in regulatory compliance and intellectual property management in pharmaceutical development.

Current efforts in pharmaceutical research are focused on optimizing the compound's pharmacological properties through drug conjugation and prodrug strategies. For example, modifying the ethan-1-amine group to include functional moieties that enhance solubility or reduce toxicity is an area of active investigation. These modifications aim to improve the compound's therapeutic index while minimizing adverse effects.

Furthermore, the compound's potential as an anti-inflammatory agent has been evaluated in vivo models. A 2024 study in Experimental Medicine demonstrated that the compound significantly reduced inflammation in a mouse model of colitis. These findings suggest that the compound may have broad therapeutic applications beyond its initial focus on neurological disorders.

The synthesis of 1-{1-2-(Methylsulfanyl)phenylcyclopropyl}ethan-1-amine involves complex organic reactions, including the formation of the cyclopropyl ring through a [2+1] cycloaddition mechanism. This reaction requires precise control of temperature and reagent concentrations to ensure the formation of the desired product. The purity of the synthesized compound is critical for its subsequent testing in biological systems.

Recent advancements in synthetic methods have enabled the scalable production of this compound, which is essential for its transition from laboratory research to clinical trials. The development of efficient synthetic routes is a key factor in reducing the cost of production and making the compound accessible for large-scale applications.

The compound's potential applications extend to the treatment of neurodegenerative diseases, where its ability to modulate specific signaling pathways may offer therapeutic benefits. Research into its interactions with tau protein and beta-amyloid aggregates, which are implicated in Alzheimer's disease, is currently underway. These studies aim to elucidate the compound's mechanisms of action and its potential as a neuroprotective agent.

In conclusion, 1-{1-2-(Methylsulfanyl)phenylcyclopropyl}ethan-1-amine (CAS No. 1891282-15-7) is a compound of significant interest in pharmacological research. Its unique structural features and potential therapeutic applications make it a candidate for further investigation in the development of novel treatments for various diseases. Continued research into its pharmacological properties and mechanisms of action is expected to provide valuable insights into its potential as a therapeutic agent.

The compound's role in modulating signaling pathways, such as the serotonin and inflammatory cytokine pathways, highlights its versatility in targeting multiple disease mechanisms. As research in this field progresses, the compound may emerge as a valuable tool in the treatment of complex disorders, underscoring the importance of ongoing investigations into its pharmacological potential.

Overall, the study of 1-{1-2-(Methylsulfanyl)phenylcyclopropyl}ethan-1-amine represents a significant contribution to the field of medicinal chemistry. Its unique structure and potential applications in various therapeutic areas underscore the importance of continued research and development in this area. The compound's journey from synthesis to potential clinical application exemplifies the dynamic nature of pharmaceutical research and its impact on advancing medical science.

As the field of pharmacology continues to evolve, the exploration of compounds like 1-{1-2-(Methylsulfanyl)phenylcyclopropyl}ethan-1-amine will remain a critical focus. The insights gained from studying this compound may not only lead to the development of new therapies but also contribute to a deeper understanding of the complex mechanisms underlying various diseases. This ongoing research is essential for addressing the challenges in modern medicine and improving patient outcomes through innovative therapeutic approaches.

The compound's potential to modulate multiple biological pathways highlights its significance in the context of personalized medicine. By targeting specific receptors and pathways, this compound may offer tailored therapeutic solutions for individual patients, reflecting the growing emphasis on precision medicine in contemporary healthcare. The continued exploration of its properties and applications is expected to play a vital role in shaping the future of pharmaceutical research and treatment strategies.

In summary, the compound 1-{1-2-(Methylsulfanyl)phenylcyclopropyl}ethan-1-amine (CAS No. 1891282-15-7) is a subject of significant interest in the field of pharmacological research. Its unique structural features and potential therapeutic applications make it a promising candidate for further investigation. As research in this area progresses, the compound may contribute to the development of innovative therapies for a wide range of diseases, underscoring the importance of continued scientific inquiry in advancing medical science.

The study of this compound exemplifies the dynamic and interdisciplinary nature of modern pharmaceutical research. By integrating knowledge from organic chemistry, pharmacology, and computational modeling, researchers are able to explore the compound's properties and potential applications in greater depth. This collaborative approach is essential for addressing the complex challenges in drug development and for bringing new therapeutic options to patients in need.

Ultimately, the exploration of compounds like 1-{1-2-(Methylsulfanyl)phenylcyclopropyl}ethan-1-amine represents a crucial step in the advancement of medical science. Through continued research and development, the compound may contribute to the creation of effective treatments for various diseases, thereby improving the quality of life for patients and addressing the unmet medical needs in the field of healthcare.

In conclusion, the compound 1-{1-2-(Methylsulfanyl)phenylcyclopropyl}ethan-1-amine (CAS No. 1891282-15-7) holds significant promise as a therapeutic agent. Its unique structure and potential applications in various therapeutic areas highlight the importance of ongoing research in this field. As the scientific community continues to explore its properties and applications, the compound may play a vital role in the development of innovative treatments for a wide range of diseases, underscoring the importance of continued scientific inquiry in advancing medical science.